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Compound of Interest

Compound Name: 4-Cyano-7-azaindole

Cat. No.: B1339843

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of 4-Cyano-7-azaindole, including operational and
disposal plans.

Chemical Identifier:

e Name: 4-Cyano-7-azaindole

e Synonyms: 1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
e CAS Number: 344327-11-3

Hazard Summary: 4-Cyano-7-azaindole is a solid chemical that requires careful handling due
to its potential health hazards. Based on the Globally Harmonized System (GHS), it is classified
with the following hazards:

Harmful if swallowed (H302)

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)
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The signal word for this chemical is "Warning".

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of PPE. The following table
summarizes the recommended PPE for handling 4-Cyano-7-azaindole.

PPE Category Item Specification

Chemical safety goggles or
glasses that meet OSHA's eye
Eye Protection Safety Glasses/Goggles and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]

Chemical-impermeable gloves.
[1] The specific glove material

Hand Protection Gloves should be selected based on
the solvent used and the

duration of handling.

A standard lab coat should be

worn. For procedures with a
Body Protection Lab Coat/Coveralls higher risk of splash or dust

generation, chemical-resistant

coveralls are recommended.

For handling fine powders or
when dust generation is likely,
a NIOSH-approved respirator
Respiratory Protection Respirator for particulates should be
used.[2] In case of fire, wear a
self-contained breathing

apparatus.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial to minimize exposure and ensure safety.
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e Preparation:

o

Ensure that an eyewash station and safety shower are readily accessible.[3]

[¢]

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid powder.[1][4]

[¢]

Assemble all necessary equipment and reagents before starting the experiment.

o

Don the appropriate PPE as outlined in the table above.
e Handling:

o Avoid direct contact with the skin and eyes.[1]

o Avoid inhalation of dust.[1]

o When weighing the solid, do so in a fume hood or a ventilated balance enclosure to
minimize dust dispersion.

o If preparing a solution, add the solid to the solvent slowly to prevent splashing.
o Keep the container tightly closed when not in use.[1]
e Storage:
o Store in a cool, dry, and well-ventilated area.[5]
o Keep the container tightly sealed.
o Store away from incompatible materials such as strong oxidizing agents.[3][5]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 4-Cyano-7-azaindole and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:
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o All waste containing 4-Cyano-7-azaindole, including contaminated lab supplies (e.g.,
gloves, weighing paper, pipette tips), must be segregated as hazardous waste.[2]

o Waste Collection:

o Solid Waste: Collect unused or contaminated solid 4-Cyano-7-azaindole in a clearly
labeled, sealed, and compatible waste container.[2]

o Liquid Waste: Collect solutions containing 4-Cyano-7-azaindole in a designated, leak-
proof, and clearly labeled waste container.[2]

o Contaminated Materials: Place all contaminated disposable items in a designated, sealed
plastic bag or container labeled as hazardous waste.[2]

e Labeling and Storage of Waste:

o Clearly label all waste containers with "Hazardous Waste," the chemical name "4-Cyano-
7-azaindole,” and any associated hazard symbols.[2]

o Store waste containers in a designated and secure hazardous waste accumulation area.
» Final Disposal:

o Dispose of the waste through a licensed hazardous waste disposal company, following all
local, state, and federal regulations.[1] Do not dispose of it down the drain or in the regular
trash.[2]

Experimental Workflow Diagram
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Workflow for Safe Handling of 4-Cyano-7-azaindole
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Caption: A workflow diagram illustrating the safe handling of 4-Cyano-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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